Cas no 1251634-96-4 (4-(3-bromophenyl)-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 4-(3-bromophenyl)-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1251634-96-4
• MF: C₂₀H₁₉BrN₂O₃S
• MW: 447.345463037491
• CID: 5435089
• Update Time: 2025-10-28

4-(3-bromophenyl)-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• [4-(3-bromophenyl)-1,1-dioxo-1$l^{6},4-benzothiazin-2-yl]-piperidin-1-ylmethanone
• 4-(3-bromophenyl)-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione

• Inchi： 1S/C20H19BrN2O3S/c21-15-7-6-8-16(13-15)23-14-19(20(24)22-11-4-1-5-12-22)27(25,26)18-10-3-2-9-17(18)23/h2-3,6-10,13-14H,1,4-5,11-12H2
• InChI Key： OBPKTLDCODDCMZ-UHFFFAOYSA-N
• SMILES： BrC1=C([H])C([H])=C([H])C(=C1[H])N1C([H])=C(C(N2C([H])([H])C([H])([H])C([H])([H])C([H])([H])C2([H])[H])=O)S(C2=C([H])C([H])=C([H])C([H])=C12)(=O)=O

Additional information on 4-(3-bromophenyl)-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione

Introduction to 4-(3-bromophenyl)-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1251634-96-4)

The compound 4-(3-bromophenyl)-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1251634-96-4) represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both bromophenyl and piperidine moieties in its structure suggests a unique combination of pharmacophoric elements that may contribute to its biological activity.

Recent studies have highlighted the importance of benzothiazine derivatives in the development of novel therapeutic agents. These compounds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 4-(3-bromophenyl)-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione may enhance its interaction with biological targets, making it a promising candidate for further investigation.

In the realm of drug design, the incorporation of piperidine rings into molecular structures is a strategy frequently employed to improve metabolic stability and binding affinity. The piperidine moiety in this compound likely contributes to its solubility and bioavailability, which are critical factors in the development of effective pharmaceuticals. Additionally, the bromophenyl group introduces a hydrophobic region that can interact with lipid-rich environments within cells, potentially facilitating cellular uptake.

The benzothiazine core of 4-(3-bromophenyl)-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological pathways. Researchers have demonstrated that benzothiazine derivatives can exhibit inhibitory effects on enzymes such as carbonic anhydrase and matrix metalloproteinases (MMPs). These enzymes play crucial roles in processes like inflammation and tumor progression, making benzothiazines attractive for therapeutic intervention.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of targeted therapies. The structural features of 4-(3-bromophenyl)-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione suggest that it may interact with specific proteins or receptors involved in disease pathways. For instance, modifications at the 3-bromophenyl position could fine-tune its binding affinity to target proteins such as kinases or transcription factors.

Advances in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. Virtual screening techniques have been used to identify promising candidates like 4-(3-bromophenyl)-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione based on their structural similarity to known active compounds. This approach has significantly accelerated the drug discovery process by allowing researchers to prioritize molecules for experimental validation.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial assays suggest that it may exhibit inhibitory activity against certain enzymes and cell lines relevant to cancer research. The piperidine carboxylate group could serve as a hydrogen bond acceptor or participate in salt bridge formation with target proteins, enhancing binding interactions. Additionally, the bromophenyl ring may engage in hydrophobic interactions or π-stacking with aromatic residues in protein binding pockets.

The synthesis of 4-(3-bromophenyl)-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione presents an interesting challenge due to its complex structural features. Multi-step synthetic routes involving cyclization reactions and functional group transformations are typically employed to construct the benzothiazine core. The introduction of the piperidine moiety often requires nucleophilic substitution or condensation reactions under controlled conditions to ensure high yield and purity.

Quality control and analytical characterization are essential steps in evaluating the compound's integrity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm the molecular structure and assess impurity profiles. These analytical methods provide critical data for understanding the compound's behavior in biological systems.

The potential applications of 4-(3-bromophenyl)-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione extend beyond oncology research. Its structural motifs suggest that it may also be useful in treating inflammatory diseases or neurological disorders where benzothiazine derivatives have shown promise. Further investigation into its mechanism of action will be necessary to fully elucidate its therapeutic potential.

Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating laboratory findings into clinical applications. Preclinical studies involving cell culture assays and animal models will provide valuable insights into the compound's efficacy and safety profile before human trials can commence. Such studies are critical for validating early-stage discoveries and advancing promising candidates through the drug development pipeline.

The future direction of research on 4-(3-bromophenyl)-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione may include exploring structure-based drug design strategies. By integrating knowledge from X-ray crystallography or computational modeling, researchers can optimize its binding interactions with target proteins. Such efforts could lead to improved drug-like properties such as enhanced potency, selectivity, and pharmacokinetic profiles.

In conclusion, 4-(3-bromophenyl)-2-(piperidine-1-carbonyl)- 4H - 11 , 44 -benzothiazine - 11 , 11 -dione (CAS No. 1251634 -96 - 44 ) represents a fascinating molecule with significant potential in pharmaceutical research . Its unique structural features and demonstrated biological activities make it an attractive candidate for further exploration . Continued investigation into its pharmacological properties promises to yield valuable insights into new therapeutic strategies . p >